Cas no 1806850-21-4 (Ethyl 2-cyano-3-(difluoromethyl)-5-methylpyridine-6-carboxylate)

• Product Name: Ethyl 2-cyano-3-(difluoromethyl)-5-methylpyridine-6-carboxylate
• CAS No: 1806850-21-4
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4876958
• Update Time: 2025-10-30

Ethyl 2-cyano-3-(difluoromethyl)-5-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-(difluoromethyl)-5-methylpyridine-6-carboxylate

• Inchi： 1S/C11H10F2N2O2/c1-3-17-11(16)9-6(2)4-7(10(12)13)8(5-14)15-9/h4,10H,3H2,1-2H3
• InChI Key： RQZSNUZEJUSWRA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C(=O)OCC)C(C)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-3-(difluoromethyl)-5-methylpyridine-6-carboxylate

Comprehensive Overview of Ethyl 2-cyano-3-(difluoromethyl)-5-methylpyridine-6-carboxylate (CAS No. 1806850-21-4)

Ethyl 2-cyano-3-(difluoromethyl)-5-methylpyridine-6-carboxylate (CAS No. 1806850-21-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as cyano and difluoromethyl, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the design of novel bioactive molecules.

The structural features of Ethyl 2-cyano-3-(difluoromethyl)-5-methylpyridine-6-carboxylate contribute to its reactivity and utility in various chemical transformations. The presence of the ethyl carboxylate moiety enhances its solubility in organic solvents, while the cyano group offers a handle for further derivatization. These attributes align with current trends in green chemistry and sustainable synthesis, as the compound can be employed in efficient, atom-economic reactions. Its relevance to drug discovery is underscored by the growing demand for fluorinated compounds, which often exhibit improved metabolic stability and bioavailability.

In the context of agrochemical innovation, Ethyl 2-cyano-3-(difluoromethyl)-5-methylpyridine-6-carboxylate serves as a key building block for the development of next-generation crop protection agents. The incorporation of difluoromethyl groups into pesticide scaffolds has been shown to enhance their efficacy and environmental profile. This aligns with the global push toward precision agriculture and reduced ecological impact, topics frequently searched by professionals in the field. Additionally, the compound's potential role in material science is being explored, particularly in the synthesis of advanced polymers and coatings.

The synthesis and characterization of Ethyl 2-cyano-3-(difluoromethyl)-5-methylpyridine-6-carboxylate involve state-of-the-art techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are critical for its application in high-value industries. As the scientific community continues to investigate its properties, this compound is poised to play a pivotal role in addressing challenges related to human health and food security, two areas of intense public interest.

From a commercial perspective, Ethyl 2-cyano-3-(difluoromethyl)-5-methylpyridine-6-carboxylate is gaining traction due to its scalability and compatibility with modern flow chemistry systems. Manufacturers are optimizing production processes to meet the rising demand from pharmaceutical and agrochemical sectors. This compound exemplifies the intersection of innovation and practicality, making it a subject of frequent queries in scientific databases and patent literature.

In summary, Ethyl 2-cyano-3-(difluoromethyl)-5-methylpyridine-6-carboxylate (CAS No. 1806850-21-4) represents a cutting-edge solution for researchers seeking to develop next-generation chemical entities. Its multifaceted applications, combined with the growing emphasis on sustainability and efficiency, position it as a compound of enduring relevance. As advancements in synthetic methodology and molecular design continue, this compound is likely to remain at the forefront of scientific and industrial discourse.